Cas no 61680-04-4 (1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5-(trifluoromethyl)-)

1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5-(trifluoromethyl)- structure
61680-04-4 structure
Product Name:1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5-(trifluoromethyl)-
CAS No:61680-04-4
MF:C12H13F3N2
MW:242.240233182907
CID:470285
PubChem ID:21504700
Update Time:2025-04-19

1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5-(trifluoromethyl)-
    • 1-methyl-2-propan-2-yl-5-(trifluoromethyl)benzimidazole
    • AKOS002661509
    • SCHEMBL10251494
    • 1-Methyl-2-(propan-2-yl)-5-(trifluoromethyl)-1H-benzimidazole
    • 61680-04-4
    • 2-isopropyl-1-methyl-5-trifluoromethylbenzimidazole
    • DTXSID00615158
    • Inchi: 1S/C12H13F3N2/c1-7(2)11-16-9-6-8(12(13,14)15)4-5-10(9)17(11)3/h4-7H,1-3H3
    • InChI Key: XLZGUCPEZKPAGA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)N=C(C(C)C)N2C)(F)F

Computed Properties

  • Exact Mass: 242.10319
  • Monoisotopic Mass: 242.10308291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

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